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Abstract

This technical guide provides a comprehensive overview of 4-Bromotetrahydropyran, a key
building block in modern organic and medicinal chemistry. The document details its discovery,
physical and chemical properties, and established synthesis protocols. Emphasis is placed on
providing actionable experimental procedures and comparative data to aid researchers in their
laboratory work. Furthermore, this guide includes key analytical data and visualizations of
synthetic pathways to facilitate a deeper understanding of this versatile reagent.

Introduction

4-Bromotetrahydropyran is a heterocyclic compound widely utilized as a versatile
intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical
and agrochemical industries.[1][2] Its structure, featuring a stable tetrahydropyran ring and a
reactive bromine substituent, allows for a variety of chemical transformations, making it an
invaluable tool for the construction of novel molecular architectures.[2][3] The tetrahydropyran
motif is a common feature in many biologically active natural products and approved drugs,
underscoring the importance of substituted tetrahydropyrans like the 4-bromo derivative in drug
discovery and development. This guide aims to consolidate the existing knowledge on the
synthesis and properties of 4-Bromotetrahydropyran, providing a practical resource for
scientists and researchers.
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Physical and Chemical Properties

4-Bromotetrahydropyran is a colorless to light yellow liquid at room temperature.[2] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Bromotetrahydropyran

Property Value Reference(s)
Molecular Formula CsHoBrO [4]
Molecular Weight 165.03 g/mol [4]
CAS Number 25637-16-5 [4]
Appearance Colorless to light yellow liquid [2]
Density 1.467 g/cm3 at 25 °C [3]
Boiling Point 178 °C [5]
Refractive Index n20/D 1.497 [3]
Flash Point 71.1 °C (closed cup) [3]

Moderately soluble in organic
Solubility solvents like ethanol and ether;  [2]

less soluble in water.

Synthesis of 4-Bromotetrahydropyran

The synthesis of 4-Bromotetrahydropyran is most commonly achieved through the
bromination of tetrahydropyran-4-ol. Two primary methods are prevalent in the literature,
utilizing either a combination of triphenylphosphine and a bromine source or phosphorus
tribromide.

Method 1: Appel-type Reaction using
Triphenylphosphine and Carbon Tetrabromide

This is a widely cited and effective method for the synthesis of 4-Bromotetrahydropyran.[5]
The reaction proceeds via an Appel-type mechanism, where the alcohol is converted to a good
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leaving group by triphenylphosphine and a halogen source, followed by nucleophilic

substitution by the bromide ion.
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Diagram 1: Synthetic pathway for 4-Bromotetrahydropyran via Appel-type reaction.

A general procedure for the synthesis of 4-bromotetrahydropyran from tetrahydropyran-4-ol is

as follows:[5]

» To a solution of tetrahydropyran-4-ol (1.0 g, 9.8 mmol) in dichloromethane (25 mL) is added

carbon tetrabromide (3.6 g, 10.8 mmol) and triphenylphosphine (3.1 g, 11.8 mmaol).

e The reaction mixture is stirred at room temperature overnight.

o Upon completion of the reaction, the solvent is removed under reduced pressure.

e The crude residue is purified by flash chromatography on silica gel (eluent: ethyl

acetate/hexane = 1:20) to afford 4-bromotetrahydropyran as a colorless oil.

Table 2: Quantitative Data for Synthesis Method 1

Molecular Weight (

Reactant Molar Eq. Amount
g/mol)

Tetrahydropyran-4-ol 1.0 102.13 10g

Carbon Tetrabromide 11 331.63 3649

Triphenylphosphine 1.2 262.29 31g

Product 165.03 1.4 g (87% vyield)
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Method 2: Reaction with Phosphorus Tribromide

An alternative and classical method for converting alcohols to alkyl bromides involves the use
of phosphorus tribromide (PBrs).[6] This reagent is effective for primary and secondary alcohols
and typically proceeds with inversion of configuration if the alcohol is chiral, consistent with an
S(_N)2 mechanism.[6] While a specific detailed protocol for the synthesis of 4-
Bromotetrahydropyran using PBrs is not readily available in the provided search results, a
general procedure can be adapted from similar transformations.[7]
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Diagram 2: Synthetic pathway for 4-Bromotetrahydropyran using phosphorus tribromide.

The following is a generalized protocol adapted from the synthesis of other alkyl bromides
using PBrs:[7]

o Tetrahydropyran-4-ol is dissolved in a suitable anhydrous solvent (e.g., diethyl ether,
dichloromethane) and cooled in an ice bath.

o Phosphorus tribromide (approximately 0.33-0.40 molar equivalents) is added dropwise to the
stirred solution, maintaining the low temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours or until the reaction is complete (monitored by TLC or GC).

e The reaction is carefully quenched by pouring it onto ice-water.

e The organic layer is separated, and the aqueous layer is extracted with the organic solvent.
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» The combined organic layers are washed with saturated sodium bicarbonate solution, water,
and brine, then dried over an anhydrous drying agent (e.g., MgSOa or NazS0a).

e The solvent is removed under reduced pressure, and the crude product is purified by
distillation or column chromatography.

Spectroscopic Characterization

The structural elucidation and purity assessment of 4-Bromotetrahydropyran are typically
performed using a combination of spectroscopic techniques.

Table 3: Spectroscopic Data for 4-Bromotetrahydropyran

Technique Data
1H NMR Available at ChemicalBook and iChemical.[3][8]
13C NMR Available at iChemical.[3]

No specific spectrum found in the search

results. Expected to show a characteristic

Mass Spec. ) ) )
isotopic pattern for bromine (M and M+2 peaks
in approximately 1:1 ratio).[9]
No specific spectrum found in the search

IR results. Expected to show C-H stretching and

bending, and C-O stretching vibrations.

Applications in Drug Discovery and Development

4-Bromotetrahydropyran serves as a crucial intermediate in the synthesis of a wide range of
biologically active molecules. Its ability to participate in various coupling reactions and
nucleophilic substitutions makes it a valuable building block for introducing the tetrahydropyran
moiety into larger, more complex structures.[1][2] Some notable applications include:

» Nickel-catalyzed cross-coupling reactions: It is used in Suzuki and other nickel-catalyzed
reactions to form C-C bonds.[5]
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« Synthesis of receptor agonists and antagonists: It has been employed in the preparation of
selective small-molecule melanocortin-4 receptor agonists.[5]

« Preparation of antibacterial agents: It is a reactant in the synthesis of certain anthranilic acids
with antibacterial properties.[5]

¢ Synthesis of complex natural products: It has been utilized in the total synthesis of natural
products like gephyrotoxin.[5]
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Diagram 3: Applications of 4-Bromotetrahydropyran in chemical synthesis.

Historical Perspective on the Discovery
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While the exact date and circumstances of the first synthesis of 4-Bromotetrahydropyran are
not prominently documented in modern chemical databases, a reference to a 1937 publication
in Justus Liebigs Annalen der Chemie suggests its existence in the chemical literature for a
considerable time.[5] This early appearance indicates its long-standing utility as a chemical
intermediate. The development of more efficient and high-yielding synthetic methods, such as
the Appel-type reaction, has significantly contributed to its widespread availability and
application in contemporary organic synthesis.

Conclusion

4-Bromotetrahydropyran is a valuable and versatile building block in organic synthesis, with
significant applications in the development of pharmaceuticals and other functional molecules.
This technical guide has provided a detailed overview of its synthesis, properties, and
applications, with a focus on practical experimental protocols and data. The availability of
reliable synthetic routes and a thorough understanding of its reactivity will continue to make 4-
Bromotetrahydropyran a key component in the toolbox of synthetic chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Discovery of 4-Bromotetrahydropyran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281988#synthesis-and-discovery-of-4-
bromotetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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